Cas no 2171577-36-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid
• CAS No: 2171577-36-7
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6330124
• PubChem ID: 165553059
• Update Time: 2025-09-27

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid
• 2171577-36-7
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]benzoic acid
• EN300-1481024

• Inchi： 1S/C27H26N2O6/c1-34-15-14-24(25(30)28-18-12-10-17(11-13-18)26(31)32)29-27(33)35-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,23-24H,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： YECXVSGJXPLKKM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C(=O)O)=CC=1)=O)CCOC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2171577-36-7, known as 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and pharmaceuticals. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and a benzoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its potential use in advanced chemical modifications and drug delivery systems.

Recent studies have highlighted the importance of benzoic acid derivatives in medicinal chemistry due to their diverse biological activities. The 4-methoxy substituent in this compound adds an additional layer of complexity, potentially influencing the molecule's solubility, stability, and bioavailability. Researchers have explored the role of such substituents in enhancing the pharmacokinetic properties of drugs, making this compound a promising candidate for further investigation.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid involves a series of intricate chemical reactions, including coupling reactions and protecting group strategies. The use of the Fmoc group ensures precise control over the reactivity of the amine functionality during synthesis, which is critical for achieving high yields and purity. This compound serves as a valuable intermediate in the construction of more complex molecules, such as peptide analogs and bioactive agents.

In terms of applications, this compound has shown potential in the development of targeted drug delivery systems. The combination of the Fmoc group and the benzoic acid moiety provides opportunities for conjugation with various biomolecules, such as antibodies or peptides, enabling precise targeting of diseased cells. Recent advancements in nanotechnology have further expanded the possibilities for using such compounds in nanomedicine, where controlled release mechanisms and enhanced therapeutic efficacy are highly desirable.

Moreover, the methoxy substituent plays a crucial role in modulating the electronic properties of the molecule, which can influence its interaction with biological systems. Studies have demonstrated that methoxy groups can enhance the lipophilicity of compounds, improving their ability to cross cellular membranes and reach intracellular targets. This property makes 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid a valuable tool in designing drugs with improved pharmacokinetic profiles.

The structural complexity of this compound also makes it an attractive candidate for exploring novel synthetic methodologies. Chemists are continually seeking more efficient and environmentally friendly routes to synthesize such molecules, reducing costs and minimizing waste. The use of catalytic asymmetric synthesis and green chemistry principles has gained traction in recent years, offering sustainable alternatives for producing high-value compounds like this one.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid represents a cutting-edge molecule with vast potential in pharmaceutical research and development. Its unique structure, combining functional groups with distinct properties, positions it as a key player in advancing drug design and delivery systems. As research continues to uncover new applications and synthetic strategies for this compound, its role in modern medicine is expected to grow significantly.